Cas no 2002540-62-5 ((2S)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoic acid
• CAS No: 2002540-62-5
• MF: C₁₇H₁₅BrFNO₄
• MW: 396.207707643509
• CID: 5619034
• PubChem ID: 165937025
• Update Time: 2025-06-26

(2S)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-fluorophenyl)propanoic acid
• EN300-28303004
• 2002540-62-5
• (2S)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoic acid

• Inchi： 1S/C17H15BrFNO4/c18-13-7-6-12(14(19)9-13)8-15(16(21)22)20-17(23)24-10-11-4-2-1-3-5-11/h1-7,9,15H,8,10H2,(H,20,23)(H,21,22)/t15-/m0/s1
• InChI Key： SSPCTNDHCBTQME-HNNXBMFYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 395.01685g/mol
• Monoisotopic Mass: 395.01685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoic acid

Introduction to (2S)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoic Acid (CAS No. 2002540-62-5)

The compound (2S)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoic acid, identified by its CAS number 2002540-62-5, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of considerable interest among researchers exploring novel therapeutic agents.

The molecular structure of this compound is characterized by a chiral center at the (2S) configuration, which is a critical feature for its pharmacological properties. The presence of a benzyloxy carbonyl group and an amino group on the propanoic acid backbone further enhances its potential as a building block for more complex pharmacophores. Additionally, the substitution pattern involving a 4-bromo-2-fluorophenyl group introduces specific electronic and steric properties that can influence its interactions with biological targets.

In recent years, there has been growing interest in the development of molecules that incorporate fluorine and bromine atoms, due to their ability to modulate metabolic stability and binding affinity. The 4-bromo-2-fluorophenyl moiety in this compound is particularly noteworthy, as it has been shown to enhance the bioavailability and target specificity of various drug candidates. This structural feature aligns with the broader trend in medicinal chemistry towards the rational design of molecules with optimized pharmacokinetic profiles.

Current research in the field of drug discovery increasingly relies on computational methods and high-throughput screening to identify promising candidates. The compound (2S)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoic acid has been subjected to various computational studies to predict its binding affinity to potential biological targets. These studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors, making it a valuable candidate for further investigation.

Experimental validation of these computational predictions has been conducted in several laboratories. Initial studies have focused on assessing the compound's interaction with enzymes involved in metabolic pathways relevant to inflammation and cancer. The results obtained so far are promising, indicating that this compound can modulate the activity of these enzymes in a concentration-dependent manner. This suggests that it may have therapeutic potential in conditions where such enzymes play a key role.

Furthermore, the chiral nature of the compound has led researchers to explore its enantiomeric purity and its impact on biological activity. Enantiomers are mirror-image isomers that can exhibit different pharmacological effects, depending on their interaction with chiral biological targets. The stereochemical configuration at the (2S) position is therefore critical for determining the overall efficacy and safety profile of this compound.

Advanced synthetic methodologies have been employed to produce high-purity enantiomers of this compound. Techniques such as asymmetric hydrogenation and chiral resolution have enabled researchers to obtain enantiomerically pure samples, which are essential for detailed pharmacological characterization. These synthetic advancements have not only improved the availability of this compound for research purposes but also provided insights into its stereochemical stability.

In addition to its potential as an enzyme inhibitor, this compound has also been investigated for its interactions with nucleic acids and other biomolecules. Preliminary results suggest that it can bind to specific DNA sequences, potentially modulating gene expression. This finding opens up new avenues for research into its application in gene therapy and other therapeutic modalities where DNA interaction is relevant.

The development of novel pharmaceutical agents often involves iterative optimization processes, where initial leads are modified to improve their potency, selectivity, and pharmacokinetic properties. The structural features of (2S)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoic acid make it an attractive starting point for such optimization efforts. By modifying substituents or introducing new functional groups, researchers can explore a wide range of chemical space to identify more effective drug candidates.

Recent patents and scientific literature highlight several derivatives of this compound that have been synthesized and evaluated for their biological activity. These derivatives often incorporate additional modifications aimed at enhancing specific pharmacological properties. For instance, some derivatives have been designed to improve solubility or reduce toxicity, while others have been tailored to increase binding affinity to particular targets.

The role of fluorine and bromine atoms in medicinal chemistry cannot be overstated. These elements have unique electronic properties that can significantly influence the behavior of molecules in biological systems. The presence of these atoms in the 4-bromo-2-fluorophenyl group of this compound contributes to its observed bioactivity by modulating electronic distributions and steric interactions.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with specific targets. The compound (2S)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoic acid exemplifies this trend towards rational drug design, where structural features are carefully chosen to optimize biological activity. Future research will likely focus on expanding the chemical space explored by derivatives of this compound, further elucidating its potential therapeutic applications.